112811-59-3; 121577-32-0; 160738-57-8

Gatifloxacin hydrochloride

• CAS RN:
• 112811-59-3; 121577-32-0; 160738-57-8

• Formula:
• C19H23ClFN3O4

• InChI:
• InChI=1S/C19H22FN3O4.ClH/c1-10-8-22(6-5-21-10)16-14(20)7-12-15(18(16)27-2)23(11-3-4-11)9-13(17(12)24)19(25)26;/h7,9-11,21H,3-6,8H2,1-2H3,(H,25,26);1H

• InChIKey:
• GQYBNVXJQVIRGC-UHFFFAOYSA-N

• Gatifloxacin hydrochloride is a useful research compound. Its molecular formula is C19H23ClFN3O4 and its molecular weight is 411.86. The purity is usually 95%.

Gatifloxacin hydrochloride

In Stock

• CAS RN:
• 121577-32-0

• Formula:
• C19H23ClFN3O4

• InChI:
• InChI=1S/C19H22FN3O4.ClH/c1-10-8-22(6-5-21-10)16-14(20)7-12-15(18(16)27-2)23(11-3-4-11)9-13(17(12)24)19(25)26;/h7,9-11,21H,3-6,8H2,1-2H3,(H,25,26);1H

• Gatifloxacin (hydrochloride) is an antibiotic of the fourth-generation fluoroquinolone family, it inhibits the bacterial enzymes DNA gyrase and topoisomerase IV.Target: AntibacterialGatifloxacin (hydrochloride) is the hydrochloride salt of Gatifloxacin which is an antibiotic of the fourth-generation fluoroquinolone family, that like other members of that family, inhibits the bacterial enzymes DNA gyrase and topoisomerase IV. Gatifloxacin had activity equal to that of tosufloxacin and activity more potent than those of norfloxacin, ofloxacin, ciprofloxacin, and sparfloxacin against the second-step mutants (grlA gyrA;  gatifloxacin MIC range, 1.56 to 3.13 microg/ml) and had the most potent activity against the third-step mutants (grlA gyrA grlA;  gatifloxacin MIC range, 1.56 to 6.25 microg/ml), suggesting that gatifloxacin possesses the most potent inhibitory activity...

Gatifloxacin

In Stock

• CAS RN:
• 112811-59-3

• Formula:
• C19H22FN3O4

• InChI:
• InChI=1S/C19H22FN3O4/c1-10-8-22(6-5-21-10)16-14(20)7-12-15(18(16)27-2)23(11-3-4-11)9-13(17(12)24)19(25)26/h7,9-11,21H,3-6,8H2,1-2H3,(H,25,26)

• InChIKey:
• XUBOMFCQGDBHNK-UHFFFAOYSA-N

• Fluoroquinolone antibiotic. Inhibits bacterial DNA gyrase and type II topoisomerase (IC50 values are 0.109 and 13.8 µg/ml respectively. Pharmacologically active following oral administration. Crosses the blood-brain barrier.
  Gatifloxacin is a fluoroquinolone antibiotic which inhibits bacterial DNA gyrase (IC50 = 0.109 μg/ml) and topoisomerase IV (IC50 = 13.8 μg/ml). It is much less effective against HeLa cell topoisomerase II (IC50 = 265 μg/ml). Gatifloxin has been used as a broad-spectrum oral antibiotic, but it can produce dysglycemia in older adults. It remains useful for resolving bacterial conjunctivitis.
  Gatifloxacin is a synthetic 8-methoxyfluoroquinolone with antibacterial activity against a wide range of gram-negative and gram-positive microorganisms. Gatifloxacin exerts its effect through inhibition of DNA gyrase, an enzyme involved in DNA replication, tra...

Gatifloxacin hydrochloride

In Stock

• CAS RN:
• 160738-57-8

• Formula:
• C19H22FN3O4

• InChI:
• InChI=1S/C19H22FN3O4/c1-10-8-22(6-5-21-10)16-14(20)7-12-15(18(16)27-2)23(11-3-4-11)9-13(17(12)24)19(25)26/h7,9-11,21H,3-6,8H2,1-2H3,(H,25,26)

• InChIKey:
• XUBOMFCQGDBHNK-UHFFFAOYSA-N

• Gatifloxacin is a synthetic 8-methoxyfluoroquinolone with antibacterial activity against a wide range of gram-negative and gram-positive microorganisms. Gatifloxacin exerts its effect through inhibition of DNA gyrase, an enzyme involved in DNA replication, transcription and repair, and inhibition of topoisomerase IV, an enzyme involved in partitioning of chromosomal DNA during bacterial cell division.
  Gatifloxacin is a monocarboxylic acid that is 4-oxo-1,4-dihydroquinoline-3-carboxylic acid which is substituted on the nitrogen by a cyclopropyl group and at positions 6, 7, and 8 by fluoro, 3-methylpiperazin-1-yl, and methoxy groups, respectively. Gatifloxacin is an antibiotic of the fourth-generation fluoroquinolone family, that like other members of that family, inhibits the bacterial topoisomerase type-II enzymes. It has a role as an antiinfective agent, an EC 5.99.1.3 [D...